Cas no 2229372-43-2 (1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2229372-43-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6074086
• PubChem ID: 165881945
• Update Time: 2025-10-22

1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid
• EN300-1831852
• 2229372-43-2

• Inchi： 1S/C11H14O4/c12-9-1-4-11(5-2-9,10(13)14)8-3-6-15-7-8/h3,6-7,9,12H,1-2,4-5H2,(H,13,14)
• InChI Key： RUKOMVQIFCQUTI-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2=COC=C2)CC1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid

1-(Furan-3-yl)-4-hydroxycyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229372-43-2) is a structurally unique organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its versatile functional groups and the presence of a furan ring, which contributes to its intriguing chemical properties. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive agents with antioxidant and anti-inflammatory properties.

1-(Furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid is characterized by a cyclohexane ring substituted with a hydroxyl group at position 4 and a carboxylic acid group at position 1. The furan moiety attached at position 3 introduces additional electronic and steric effects, making this compound a promising candidate for further exploration. Researchers have demonstrated that the hydroxyl group plays a critical role in enhancing the compound's solubility and bioavailability, while the carboxylic acid group contributes to its acidity and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid through various methodologies. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the precise control of stereochemistry—a crucial factor in determining the compound's biological activity. This method has been optimized to achieve high yields and enantioselectivity, making it suitable for large-scale production.

The biological activity of 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid has been extensively studied in recent years. Preclinical studies have revealed its potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. Additionally, this compound has shown promising anti-inflammatory effects in vitro, suggesting its potential application in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

In terms of pharmacokinetics, 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid exhibits favorable absorption and distribution profiles. Its hydrophilic nature enhances its ability to cross cellular membranes, while its moderate molecular weight ensures optimal bioavailability. These characteristics make it an attractive candidate for drug delivery systems targeting chronic diseases.

Moreover, the compound's structural versatility has led to its exploration in materials science applications. For instance, researchers have investigated its potential as a building block for advanced polymers and nanomaterials. The furan ring's reactivity under specific conditions enables the formation of covalent networks with tailored mechanical and electronic properties.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid's therapeutic potential. Clinical trials are currently underway to evaluate its efficacy in treating oxidative stress-related conditions such as cardiovascular diseases and age-related macular degeneration.

In conclusion, 1-(furan-3-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229372-43-2) is a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future advancements in medicine and materials science.